Cas no 896010-21-2 (2-(3-{(2,5-dimethoxyphenyl)carbamoylmethanesulfonyl}-1H-indol-1-yl)-N,N-bis(propan-2-yl)acetamide)

• Product Name: 2-(3-{(2,5-dimethoxyphenyl)carbamoylmethanesulfonyl}-1H-indol-1-yl)-N,N-bis(propan-2-yl)acetamide
• CAS No: 896010-21-2
• MF: C₂₆H₃₃N₃O₆S
• MW: 515.621725797653
• CID: 5516849
• Update Time: 2025-10-20

2-(3-{(2,5-dimethoxyphenyl)carbamoylmethanesulfonyl}-1H-indol-1-yl)-N,N-bis(propan-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[3-[2-(2,5-dimethoxyanilino)-2-oxoethyl]sulfonylindol-1-yl]-N,N-di(propan-2-yl)acetamide
• 2-(3-{(2,5-dimethoxyphenyl)carbamoylmethanesulfonyl}-1H-indol-1-yl)-N,N-bis(propan-2-yl)acetamide

• Inchi： 1S/C26H33N3O6S/c1-17(2)29(18(3)4)26(31)15-28-14-24(20-9-7-8-10-22(20)28)36(32,33)16-25(30)27-21-13-19(34-5)11-12-23(21)35-6/h7-14,17-18H,15-16H2,1-6H3,(H,27,30)
• InChI Key： RQJMAYMGOCABAY-UHFFFAOYSA-N
• SMILES： C(N(C(C)C)C(C)C)(=O)CN1C2=C(C=CC=C2)C(S(CC(NC2=CC(OC)=CC=C2OC)=O)(=O)=O)=C1

Additional information on 2-(3-{(2,5-dimethoxyphenyl)carbamoylmethanesulfonyl}-1H-indol-1-yl)-N,N-bis(propan-2-yl)acetamide

Comprehensive Analysis of 2-(3-{(2,5-dimethoxyphenyl)carbamoylmethanesulfonyl}-1H-indol-1-yl)-N,N-bis(propan-2-yl)acetamide (CAS No. 896010-21-2)

In the realm of organic chemistry and pharmaceutical research, 2-(3-{(2,5-dimethoxyphenyl)carbamoylmethanesulfonyl}-1H-indol-1-yl)-N,N-bis(propan-2-yl)acetamide (CAS No. 896010-21-2) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated for convenience, belongs to the class of sulfonamide derivatives, which are widely studied for their diverse biological activities. Researchers and industry professionals are increasingly interested in its synthesis, mechanism of action, and potential therapeutic benefits, making it a hot topic in modern drug discovery.

The molecular structure of 896010-21-2 features a complex arrangement of functional groups, including a dimethoxyphenyl moiety, an indole core, and a bis-isopropylacetamide tail. These components contribute to its distinctive chemical behavior and interactions with biological targets. Recent studies have explored its role as a potential enzyme inhibitor, particularly in pathways related to inflammation and cellular signaling. Such findings align with the growing demand for novel small-molecule therapeutics in treating chronic diseases, a trend heavily searched in academic and industrial databases.

From a synthetic perspective, the preparation of 2-(3-{(2,5-dimethoxyphenyl)carbamoylmethanesulfonyl}-1H-indol-1-yl)-N,N-bis(propan-2-yl)acetamide involves multi-step organic reactions, often requiring precise control over conditions such as temperature and solvent selection. Optimizing these processes is a key focus for chemists, as it impacts yield, purity, and scalability—factors critical for pharmaceutical development. The compound's sulfonyl and carbamoyl groups are particularly reactive, offering opportunities for further derivatization to enhance its properties.

In the context of current research trends, 896010-21-2 is frequently discussed alongside topics like targeted drug delivery and precision medicine. These areas dominate search engine queries, reflecting the scientific community's push toward personalized therapies. The compound's ability to modulate specific biological pathways positions it as a candidate for next-generation drug candidates, a phrase often associated with high-impact publications and patent filings.

Moreover, the stability and solubility profile of 2-(3-{(2,5-dimethoxyphenyl)carbamoylmethanesulfonyl}-1H-indol-1-yl)-N,N-bis(propan-2-yl)acetamide are under investigation, as these properties dictate its suitability for formulation. Researchers are employing advanced techniques like HPLC and mass spectrometry to characterize its behavior under physiological conditions. Such analyses are vital for addressing common questions about bioavailability and metabolic stability, which are highly searched terms in pharmacology forums.

Beyond its potential therapeutic uses, CAS No. 896010-21-2 is also a subject of interest in material science. Its aromatic and heterocyclic components make it a candidate for designing functional materials, such as sensors or catalysts. This interdisciplinary appeal further broadens its relevance, aligning with the increasing overlap between chemistry and engineering in search trends.

In conclusion, 2-(3-{(2,5-dimethoxyphenyl)carbamoylmethanesulfonyl}-1H-indol-1-yl)-N,N-bis(propan-2-yl)acetamide represents a compelling case study in modern chemical research. Its structural complexity, combined with its potential applications in drug discovery and material design, ensures its place in ongoing scientific discourse. As the demand for innovative compounds grows, so too will the exploration of this molecule's full capabilities.